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Compound of Interest

Compound Name: JNJ-4355

Cat. No.: B12394187 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the research

compound JNJ-4355 based on general laboratory safety principles and best practices for

potent pharmaceutical compounds. As no specific Safety Data Sheet (SDS) for JNJ-4355 is

publicly available, these are recommended procedures and should not replace a formal risk

assessment or the specific guidelines provided by your institution's Environmental Health and

Safety (EHS) department. Always consult with your EHS office for definitive disposal protocols.

Researchers, scientists, and drug development professionals handling JNJ-4355 must adhere

to stringent disposal procedures to ensure personal safety and environmental protection. JNJ-
4355 is a potent MCL-1 inhibitor, and like many investigational pharmaceutical compounds, it

should be treated as hazardous waste.[1][2]

Immediate Safety and Handling
Before beginning any procedure that involves JNJ-4355, ensure that you are familiar with its

properties and have the appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Wear double chemotherapy gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A disposable gown is recommended.[1]
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Respiratory Protection: A respirator may be necessary depending on the risk assessment

and the specific procedures being performed.[1]

In the event of a spill, immediately follow your institution's established spill cleanup procedures

for hazardous materials, which typically involve using a chemical spill kit while wearing the

appropriate PPE.[1]

Chemical and Physical Properties
Understanding the properties of JNJ-4355 is crucial for its safe handling and disposal.

Property Value Reference

Molecular Formula C₄₀H₄₃ClFN₅O₅S [3]

Molecular Weight 760.32 g/mol [3]

Storage
As a dry powder or in DMSO

solution at -20°C
[4]

Appearance Likely a solid powder N/A

Experimental Protocols for Safe Disposal
The proper disposal of JNJ-4355 is a multi-step process that requires careful planning and

execution. The primary principle is that no activity should begin without a plan for the disposal

of all generated waste.[5]

Step 1: Waste Identification and Classification
All materials that have come into contact with JNJ-4355 must be classified as hazardous

pharmaceutical waste.[1] This includes:

Unused or expired neat JNJ-4355 compound.

Contaminated PPE (gloves, gowns, etc.).

Contaminated laboratory supplies (vials, pipette tips, absorbent pads, etc.).
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Solutions containing JNJ-4355 (e.g., in DMSO).

Contaminated sharps (needles, syringes).

Step 2: Waste Segregation and Containerization
Proper segregation of waste is essential to ensure safe handling and disposal.[6][7] Use

designated, properly labeled, and sealed containers.[8][9]

Solid Waste:

Neat Compound and Heavily Contaminated Items: Place in a designated hazardous

chemical waste container, often color-coded black.[1] This includes any unused bulk

powder and items grossly contaminated with JNJ-4355.

Trace Contaminated Items: Items with minimal contamination, such as used PPE and

absorbent pads from a clean work area, should be placed in a trace chemotherapy waste

container, often color-coded yellow.[1]

Liquid Waste:

JNJ-4355 Solutions: Collect all liquid waste containing JNJ-4355, such as stock solutions

in DMSO, in a sealable, leak-proof container that is chemically compatible with the

solvent.[6] The container must be clearly labeled as hazardous waste and list all chemical

components. Do not dispose of this waste down the drain.[1]

Sharps Waste:

Contaminated Sharps: Needles and syringes that have contained JNJ-4355 must be

disposed of in a designated hazardous chemical waste sharps container. Needles should

not be recapped.[1] If the syringe is completely empty, it may be permissible to dispose of

it in a standard sharps container (often red), but it is best to err on the side of caution and

treat it as hazardous waste.[1]

Step 3: Storage and Labeling
Store all JNJ-4355 waste in a designated Satellite Accumulation Area (SAA) that is secure and

clearly marked.[1][8] All waste containers must be clearly labeled with a hazardous waste tag
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that details the contents, including the full chemical name "JNJ-4355" and any solvents

present.[8][9] Keep all waste containers closed except when adding waste.[5][8]

Step 4: Disposal
Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[8] Do not attempt to dispose of JNJ-4355 waste through regular trash or

sewer systems.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of JNJ-
4355 waste.
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JNJ-4355 Disposal Workflow

JNJ-4355 Waste Generated

Identify Waste Type

Solid Waste

Solid

Liquid Waste

Liquid

Sharps Waste

Sharps

Level of Contamination?

Collect in Labeled,
Sealable, Compatible

Liquid Waste Container

Place in Labeled
Hazardous Sharps Container

Neat Compound or
Heavily Contaminated

High

Trace Contamination

Low

Place in Labeled
Hazardous Waste Container

(Black)

Place in Labeled
Trace Chemo Waste Container

(Yellow)

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Decision tree for the segregation and disposal of JNJ-4355 waste.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of JNJ-4355, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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